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Introduction to C.I. Disperse Red 19

C.I. Disperse Red 19 (CAS 2734-52-3), also known as C.I. 11130, is a versatile synthetic organic dye

belonging to the azo dye class. It appears as a dark purple to dark red-brown crystalline powder [1] [2].

Its molecular formula is C₁₆H₁₈N₄O₄, with a molecular weight of 330.34 g/mol [3] [1].

Disperse Red 19 is characterized by its non-ionic nature and very low water solubility, making it

particularly suitable for dyeing hydrophobic synthetic fibers [4]. Beyond its primary use in textiles, it also

finds application in advanced material science, such as serving as a red side group in non-linear optical

(NLO) polyesters for potential use in optical switching devices [3] [2].

Key Chemical and Physical Properties

A thorough understanding of the dye's properties is essential for developing effective dyeing protocols and

predicting its behavior under different conditions.

Table 1: Fundamental Properties of C.I. Disperse Red 19 [3] [1] [2]
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Property Specification

CAS Number 2734-52-3

Colour Index (CI) 11130

Molecular Formula C₁₆H₁₈N₄O₄

Molecular Weight 330.34 g/mol

Physical Form Dark purple to dark red-brown crystalline powder

Melting Point >300 °C

Water Solubility 234.5 μg/L at 25 °C

λmax 495 nm

Solubility (Organic) Soluble in ethanol, acetone, and benzene

Table 2: Fastness Properties of C.I. Disperse Red 19 (ISO Standards) [1] [2]

Fastness Type Rating Fastness Type Rating

Light Fastness 5 Washing Fastness (Stain) 5

Ironing Fastness 4 Perspiration Fastness (Fading) 4-5

Washing Fastness (Fading) 4 Perspiration Fastness (Stain) 5

Color Reaction under Different Conditions [1] [2]:

Strong Sulfuric Acid: Yellow color
Diluted Sulfuric Acid: Brown color

Strong Hydrochloric Acid: Red, then turning brown

Fiber Dyeing Mechanism and Principles
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The dyeing process for hydrophobic fibers with disperse dyes like Disperse Red 19 is fundamentally a mass

transfer process from an aqueous dye bath to the solid fiber polymer, driven by substantivity—the natural

attraction between the dye and the fiber [4].

Molecular Interactions

The dye molecules are held within the fiber's polymer system primarily by:

Van der Waals forces
Hydrogen bonding [4] These intermolecular forces are electrostatic attractions between the non-

ionic dye molecules and the hydrophobic fiber matrix [5].

Dyeing Process Steps

The dyeing mechanism occurs through these simultaneous, established equilibria [4]:

Diffusion: Dye dispersions break into individual molecules in the water.

Adsorption: Dissolved dye molecules are adsorbed onto the fiber surface.
Diffusion: Adsorbed dye diffuses from the fiber surface into the interior.

The following diagram illustrates this process and the equipment workflow:
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Polyester Dyeing Process and Mechanism

Dyeing Process Flow

Dye Bath
Dispersed Dye  Dissolved Dye

Fiber Surface
Dissolved Dye  Adsorbed Dye

Adsorption Fiber Interior
Adsorbed Dye  Diffused Dye

Internal Diffusion Prepare Dye Paste
(Dye + Dispersing Agent)

Initialize Dye Bath
(60°C, 15 min)

pH Control
(Acetic Acid to 4.5-5.5)

Ramp Temperature
(Depends on Method)

Hold at Temperature
(60 min)

Cool, Rinse,
& Reduction Clean

Dry Fabric

Click to download full resolution via product page

Detailed Dyeing Protocols
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Dyeing Polyester Fabric

A. High-Temperature (HT) Method

This method is carrier-free and conducted at high temperatures, typically around 130°C, which requires

specialized pressure equipment [6] [4] [7].

Table 3: High-Temperature Dyeing Recipe for Polyester [4]

Component Concentration Function

C.I. Disperse Red 19 x % (owf) Coloring agent

Dispersing Agent 0.5-1.5 g/L Ensures stable dye dispersion

Acetic Acid To adjust pH 4.5-5.5 Provides optimal acidic conditions

Procedure [4]:

Paste Preparation: Prepare a smooth paste of the dye with a small amount of warm water and
dispersing agent.

Bath Initialization: Set the dye bath at 60°C with the dispersed dye and material. Run for 15
minutes.

pH Adjustment: Use acetic acid to adjust the pH to 4.5-5.5.
Temperature Ramp: Raise the temperature to 130°C at a controlled rate of 1-2°C per minute.

Dyeing: Maintain at 130°C for 30-60 minutes to allow for dye diffusion and fixation.
Cooling & Rinsing: Cool the bath as rapidly as possible to 60°C. Perform a hot rinse.

Reduction Clearing (if required for improved wash fastness):
Use 2 g/L sodium hydroxide (36°Bé)

Use 2 g/L sodium hydrosulfite
Treat at 70°C for 20 minutes

Final Rinse: Rinse thoroughly and dry.

B. Carrier Dyeing Method

This method utilizes chemical carriers to enable effective dyeing at temperatures of 90-100°C, making it

suitable for blends or when HT equipment is unavailable [4] [7].
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Procedure [4]:

Paste Preparation: Prepare dye paste as in the HT method.
Bath Setup: Add dye, dispersing agent, and carrier (type and concentration as recommended by

supplier) to the bath at 60°C.
Material Addition: Enter the material and run for 15 minutes.

pH Adjustment: Adjust pH to 4-5.5 with acetic acid.
Temperature Ramp: Raise temperature to 90-100°C.

Dyeing: Maintain at this temperature for 60 minutes.
Cooling & After-Treatment: Cool to 60°C and perform reduction cleaning and rinsing as in the HT

method.

Note on Carriers: Conventional carriers (e.g., o-phenylphenol, dichlorobenzene) are effective but often

toxic and odorous. Recent research focuses on ecological alternatives such as o-vanillin, p-vanillin, and

coumarin, which provide effective carrier action without associated health and environmental risks [7].

C. Thermosol Dyeing Method

This is a continuous, dry-heat fixation process ideal for woven fabrics and high-volume production [4].

Procedure [4]:

Padding: Impregnate the fabric with dye solution using a padding mangle.
Drying: Dry at approximately 100°C (infrared drying is ideal to minimize dye migration).

Thermo-fixing: Heat the fabric in a Thermosol unit at 205°C for 60-90 seconds. This high
temperature causes the dye to sublime and diffuse into the fiber.

After-Treatment: Wash off unfixed dye, thickeners, and chemicals with warm water. Perform
reduction cleaning if necessary.

Dyeing Acetate and Polyamide Fibers

While the fundamental chemistry is similar, dyeing parameters for acetate and polyamide fibers are typically

less strenuous than for polyester.

General Procedure for Acetate and Polyamide [1] [4]:

Dye Bath Setup: Use a liquor ratio of 10:1 to 20:1.

Dye Concentration: Typically 1-3% (owf) depending on shade depth.
pH: Maintain slightly acidic to neutral conditions (pH 5-6) using acetic acid.
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Temperature: Dye at 80-85°C for 60-90 minutes.

After-Treatment: Rinse thoroughly. Soap washing at 50-60°C can be performed to enhance fastness.

Specialized Applications and Techniques

Transfer Printing and Artistic Applications

Disperse Red 19 can be used in creative and small-scale applications without immersion dyeing [6]:

Fabric Crayons: Draw on paper with disperse dye-based crayons, then iron onto synthetic fabric to

transfer the design.
Stamp Pad Ink: Use disperse dye-based "Heat Set Ink" with rubber stamps on paper, then iron onto

fabric.
Iron-on Paintings: Mix powdered dye with water to create a paint, apply to paper, and heat-transfer

to fabric using an iron or heat press.

Stability in Ink Formulations for Digital Printing

For inkjet printing of textiles, the dispersion stability of the dye is paramount. Key factors for stable Disperse

Red 19 inks include [8]:

Dispersant MF (sodium naphthalenesulfonate formaldehyde condensate) is an effective anionic

dispersant.
Additive Optimization:

Ethylene Glycol + Glycerol: 6-14 wt% (combined) as viscosity modifiers/humectants.
PVP-K30: <0.7 wt% as a water-soluble polymer for stability.

Triethanolamine: <1 wt% as a pH modifier.
Stability Theories:

DLVO Theory: Balance of van der Waals attraction and electrostatic repulsion.
Steric Hindrance: Non-ionic surfactants (e.g., Fatty Alcohol Polyoxyethylene Ether) create

overlapping molecular chains that prevent particle agglomeration.

Analysis and Testing Protocols
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Extraction of Disperse Dyes from Fibers for Analysis

For forensic analysis or quality control, extracting the dye from the fiber is necessary. Several effective

methods exist [9]:

Table 4: Extraction Methods for Disperse Dyes from Polyester Fibers [9]

Method Solvent Temperature & Time Notes

1 Chlorobenzene Boiling for 5 min Effective for many dyes

2 Chlorobenzene 100°C for 15 min (sealed capillary) For single-fiber analysis

3 DMF:ACN (1:1) 120-130°C for 1-2 min For single-fiber analysis

5 Pyridine:Water (4:3) 100°C for 1 hr Suitable for HPLC analysis

Assessment of Dyeing Quality

Color Fastness: Evaluate using ISO standards for washing, light, perspiration, and rubbing as

referenced in Table 2 [1] [2].
Color Strength (K/S Value): Measure using a spectrophotometer to quantify the depth of shade

achieved.
Uniformity: Visually and instrumentally assess the evenness of dye distribution.

Health, Safety, and Environmental Considerations

Toxicity: Disperse dyes, including Disperse Red 19, generally have low acute toxicity but should be

handled with care. Risk statements include H302 (Harmful if swallowed) and H317 (May cause an
allergic skin reaction) [1] [2].

Personal Protective Equipment (PPE): Wear appropriate gloves, eye protection, and dust masks
when handling dye powder.

Environmental Impact: Dyehouse effluents containing disperse dyes must be treated before
discharge. Research shows natural coagulants like Alcea rosea root mucilage can remove up to

86% of disperse dyes from wastewater under optimal conditions (pH=11, coagulant
concentration=200 mg/L) [10].
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Reduction Cleaning: This step is crucial not only for fastness but also for minimizing the release of

unfixed dye into the environment during subsequent washes.

Conclusion

C.I. Disperse Red 19 is an effective and versatile disperse dye for coloring hydrophobic synthetic fibers like

polyester, acetate, and polyamide. Successful application requires careful control of temperature, pH, and

time, with the specific method chosen based on available equipment, fiber type, and desired outcome. The

ongoing development of ecological carriers and effective wastewater treatment strategies using natural

coagulants helps mitigate the environmental impact of dyeing processes, aligning textile coloration with the

principles of green chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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